Cas no 891381-54-7 (2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide)

• Product Name: 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide
• CAS No: 891381-54-7
• MF: C₁₇H₁₁F₃N₂O₂
• MW: 332.276654481888
• CID: 5454990
• PubChem ID: 40022287
• Update Time: 2025-06-09

2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• 891381-54-7
• 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide

• Inchi： 1S/C17H11F3N2O2/c18-17(19,20)14-6-1-2-7-15(14)22-16(24)12(10-21)8-11-4-3-5-13(23)9-11/h1-9,23H,(H,22,24)
• InChI Key： KHMFPFLDOXTGFZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)C(C#N)=CC1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 332.07726208g/mol
• Monoisotopic Mass: 332.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.5±50.0 °C(Predicted)
• pka: 9.03±0.10(Predicted)

Additional information on 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide

Comprehensive Overview of 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 891381-54-7)

The compound 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 891381-54-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a hydroxyphenyl moiety, and a trifluoromethylphenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like 891381-54-7 play a pivotal role. The compound's cyanoacrylamide scaffold is also being explored for its potential in crop protection, as agrochemical companies seek eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide exemplifies the convergence of medicinal chemistry and material science. Its electron-withdrawing groups (e.g., cyano and trifluoromethyl) contribute to its reactivity, enabling diverse derivatization pathways. This property is highly valued in high-throughput screening libraries, where structural diversity is crucial for identifying lead compounds.

The compound's solubility profile and stability under physiological conditions are frequently discussed in academic forums, reflecting user queries about its practical handling. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, a topic often searched by quality control professionals. Additionally, its spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in structural verification.

Environmental considerations are another hotspot tied to 891381-54-7. With increasing regulatory scrutiny on green chemistry, researchers are investigating sustainable synthesis routes for this compound. Catalytic methods using biodegradable reagents or microwave-assisted reactions are gaining traction, addressing concerns about waste reduction and energy efficiency.

In summary, 2-Cyano-3-(3-hydroxyphenyl)-N-[2-(trifluoromethyl)phenyl]-2-propenamide represents a multifaceted tool for modern chemical innovation. Its applications span drug development, agrochemical design, and material engineering, making it a subject of ongoing exploration. As interdisciplinary research advances, this compound is poised to contribute to breakthroughs in life sciences and sustainable technology.